Cas no 1807183-25-0 (3,4-Difluoro-2-nitrobenzylamine)

• Product Name: 3,4-Difluoro-2-nitrobenzylamine
• CAS No: 1807183-25-0
• MF: C₇H₆F₂N₂O₂
• MW: 188.131548404694
• CID: 4990062
• Update Time: 2025-08-04

3,4-Difluoro-2-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-2-nitrobenzylamine

• Inchi： 1S/C7H6F2N2O2/c8-5-2-1-4(3-10)7(6(5)9)11(12)13/h1-2H,3,10H2
• InChI Key： NOWVFCJFYNCZCB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CN)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8

Additional information on 3,4-Difluoro-2-nitrobenzylamine

Professional Introduction to 3,4-Difluoro-2-nitrobenzylamine (CAS No. 1807183-25-0)

3,4-Difluoro-2-nitrobenzylamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1807183-25-0, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both fluoro and nitro substituents, makes it a valuable candidate for further exploration in drug development and material science.

The significance of 3,4-Difluoro-2-nitrobenzylamine lies in its versatility as a building block for more complex chemical entities. The presence of fluorine atoms introduces specific electronic and steric effects that can modulate the reactivity and biological activity of the resulting molecules. In contrast, the nitro group provides a site for further functionalization, enabling chemists to tailor the properties of the compound for specific applications. These characteristics have made it a subject of interest in both academic and industrial research settings.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The ability to fine-tune molecular interactions through fluorine substitution has led to the development of novel therapeutic agents with improved efficacy and reduced side effects. 3,4-Difluoro-2-nitrobenzylamine, with its dual fluorine and nitro functionalities, exemplifies this trend. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of 3,4-Difluoro-2-nitrobenzylamine is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in creating compounds that interact with enzymes involved in cancer cell proliferation. The fluoro substituents enhance binding affinity by improving lipophilicity and metabolic stability, while the nitro group can be further modified to introduce additional pharmacophores. This flexibility has allowed researchers to design molecules with high selectivity and potency.

The application of computational methods has further accelerated the exploration of 3,4-Difluoro-2-nitrobenzylamine in drug discovery. Molecular modeling techniques have been employed to predict how modifications to its structure might influence its biological activity. These predictions have guided experimental efforts, leading to more efficient synthesis routes and optimized drug candidates. The integration of computational chemistry with traditional synthetic approaches has been instrumental in unlocking the full potential of this compound.

Moreover, the environmental impact of using 3,4-Difluoro-2-nitrobenzylamine as an intermediate has been a point of consideration in recent research. Efforts have been made to develop greener synthetic protocols that minimize waste and reduce energy consumption. These initiatives align with broader trends in sustainable chemistry, where efficiency and environmental responsibility are paramount. By optimizing synthetic pathways, researchers aim to make the production of this compound more sustainable without compromising on quality or yield.

The future prospects for 3,4-Difluoro-2-nitrobenzylamine are vast and multifaceted. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Its unique combination of functional groups makes it an attractive scaffold for innovative drug design, while its role as an intermediate ensures its continued relevance in industrial-scale chemical synthesis. The ongoing research into its applications underscores its importance as a cornerstone molecule in modern chemistry.

In conclusion, 3,4-Difluoro-2-nitrobenzylamine (CAS No. 1807183-25-0) represents a fascinating compound with significant potential in pharmaceuticals and chemical science. Its structural features enable diverse modifications, making it a valuable tool for drug development across multiple therapeutic areas. As research progresses, we can expect further insights into its capabilities and new applications that will continue to expand its utility in both academic and industrial settings.